Cas no 352546-48-6 (1-(pyrimidin-5-yl)propan-2-one)

• Product Name: 1-(pyrimidin-5-yl)propan-2-one
• CAS No: 352546-48-6
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 303029
• PubChem ID: 45080092
• Update Time: 2025-04-19

1-(pyrimidin-5-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-(5-pyrimidinyl)-
• 2-Propanone, 1-(5-pyrimidinyl)- (9CI)
• 1-(pyrimidin-5-yl)propan-2-one
• 352546-48-6
• AKOS006330688
• EN300-1847574
• SCHEMBL16887645
• 1-pyrimidin-5-ylpropan-2-one

• MDL： MFCD09263825
• Inchi： 1S/C7H8N2O/c1-6(10)2-7-3-8-5-9-4-7/h3-5H,2H2,1H3
• InChI Key： PZVZIRMBIYZYDC-UHFFFAOYSA-N
• SMILES： O=C(C)CC1=CN=CN=C1

Computed Properties

• Exact Mass: 136.06374
• Monoisotopic Mass: 136.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8A^2
• XLogP3: -0.2

Experimental Properties

• PSA: 42.85
• LogP: 0.60810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives